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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of guanidine nitrate, a versatile and energetic
compound with significant applications across various scientific and industrial fields. This
document details its chemical structure, core properties, synthesis protocols, and key
applications, with a focus on providing precise, quantitative data and procedural information for
the scientific community.

Chemical Identity and Structure

Guanidine nitrate, correctly termed guanidinium nitrate, is an organic salt with the chemical
formula CHsN3-HNOs or C(NH2)sNOs.[1][2][3] It is composed of a guanidinium cation,
[C(NH2)3]*, and a nitrate anion, [NOs]~.[3] The guanidinium cation features a central carbon
atom bonded to three amino groups in a planar, resonant structure, which contributes to its
stability.

The chemical structure of guanidine nitrate is depicted below:
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Guanidinium Cation ([C(NH2)z]*) Nitrate Anion ([NOz] ")
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Caption: lonic structure of guanidine nitrate.
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Physicochemical Properties

Guanidine nitrate is a white crystalline solid that is highly soluble in water.[1][4][5] It is a stable
compound under normal conditions but can decompose explosively at elevated temperatures
or under confinement.[2][4] Its properties make it valuable as an energetic material and a
precursor in chemical synthesis.

Table 1: General and Physical Properties of Guanidine Nitrate

Property Value

Molecular Formula CHeN4Os (also written as CHsN3-HNO3s)[1][4]
Molecular Weight 122.08 g/mol [4]

Appearance White crystalline solid/granules[4][6]

Melting Point 213-216 °C[6]

Density 1.44 g/mL][6]

pH (aqueous solution) Neutral[7]

Table 2: Solubility Data
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Solubility ( g/100 g

Solvent Temperature (°C)
solvent)

Water 12.5 20[7]

41 50[7]

79 80[7]

Methanol <1 20[7]

3.5 50[7]

12 80[7]

Acetone Insoluble[7]

Benzene Insoluble[7]

Ethyl Ether Insoluble[7]

Table 3: Energetic and Decomposition Properties

Property Value

Decomposition Temperature > 250 °CJ8]

[C(NH2)3]NOs3 (s) - 3 H20(g) + 2Nz (g) + C (s)
[11[2]

Explosive Decomposition Reaction

Monopropellant Specific Impulse 177 seconds (1.7 kN-s/kg)[1][2]
Detonation Velocity 2,762 - 3,700 m/s[2]
Activation Energy of Decomposition 191-199 kJ/mol[8]

Experimental Protocols: Synthesis of Guanidine
Nitrate

Guanidine nitrate is produced industrially through several methods. The most common
procedures involve the reaction of either dicyandiamide or urea with ammonium nitrate.[1][2]
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Synthesis from Dicyandiamide and Ammonium Nitrate

This method is a well-established laboratory and industrial procedure for producing guanidine
nitrate.

Workflow: Synthesis from Dicyandiamide

Click to download full resolution via product page

Caption: Workflow for guanidine nitrate synthesis.

Detailed Methodology:

e Mixing of Reactants: An intimate mixture of 210 g of dicyandiamide and 440 g of ammonium
nitrate is prepared and placed in a 1-liter round-bottom flask.

o Heating: The flask is heated in an oil bath. The temperature of the oil bath is raised to and
maintained at 160°C for a duration of 2 hours. During this time, the reaction mixture will melt
and react.

o Cooling and Extraction: After the 2-hour reaction time, the flask is removed from the oil bath
and allowed to cool to room temperature. The solidified contents are then extracted by
warming with successive portions of hot water on a steam bath.

« Filtration: The combined hot aqueous extracts are filtered to remove white, insoluble by-
products, primarily ammeline and ammelide.
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o Crystallization: The hot filtrate is concentrated by boiling to a volume of approximately one
liter and then allowed to cool, promoting the crystallization of guanidine nitrate.

e Second Crop: The mother liquor from the first crystallization is further concentrated to about
250 ml to obtain a second crop of crystals.

 Purification (Optional): The crude guanidine nitrate can be purified by recrystallization from
boiling water. The product is dissolved in the minimum amount of boiling water, allowed to
cool for crystallization, and then filtered.

e Drying: The final product is thoroughly dried. The resulting guanidine nitrate is suitable for
use in further syntheses, such as the preparation of nitroguanidine.

Synthesis from Urea and Ammonium Nitrate

An alternative industrial method involves melting urea with ammonium nitrate in the presence
of a silica catalyst at temperatures between 120-200°C.[4] Molten urea reacts with molten
ammonium nitrate, typically in a molar ratio of 1:1 to 1:6, to yield guanidine nitrate.[9] This
method is economically advantageous due to the low cost of urea.[9]

Applications in Research and Industry

Guanidine nitrate's unique properties lend it to a variety of applications:

o Precursor for Energetic Materials: It is a crucial intermediate in the large-scale production of
nitroguanidine, another important energetic material.[1][3][8]

o Gas Generation: A primary use of guanidine nitrate is as a gas generant in automotive
airbag inflators.[1][10] It offers a less toxic alternative to sodium azide and is less explosive
than ammonium nitrate.[1]

o Propellants and Pyrotechnics: Due to its high gas output and low flame temperature, it is
used as a monopropellant, notably in Jetex engines for model aircraft, and as a component
in rocket propellants and pyrotechnic formulations.[1][2][10]

o Chemical Synthesis: It serves as a raw material for the synthesis of various compounds,
including sulfadiazine and other sulfa drugs.[7] It is also used to prepare other guanidine
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salts like guanidine carbonate.[7]

o Other Applications: Guanidine nitrate also finds use in the paint industry, as a component in
photographic materials, and in disinfectants.[7][9]

Safety and Handling

Guanidine nitrate is classified as a hazardous substance, acting as both a fuel and an
oxidizer.[1] It can explode upon exposure to flame, friction, or heat.[4][9] It is harmful to the
eyes, skin, and respiratory tract.[1] Proper personal protective equipment should be used when
handling this chemical. It should be stored in a cool, dry, well-ventilated area away from
combustible materials and sources of ignition.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7800015#guanidine-nitrate-chemical-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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